Cas no 104732-55-0 (1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-3-(2-hydroxyethyl)-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-3-(2-hydroxyethyl)-
• CAS No: 104732-55-0
• MF: C₅H₉N₃O₃
• MW: 159.143260717392
• CID: 126395
• PubChem ID: 13753009
• Update Time: 2025-04-18

1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-3-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-3-(2-hydroxyethyl)-
• 1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-3-(2-hydroxyethyl)-(9CI)
• 3-(2-Hydroxyethyl)-1,3,5-triazinane-2,4-dione
• 104732-55-0

• Inchi： 1S/C5H9N3O3/c9-2-1-8-4(10)6-3-7-5(8)11/h9H,1-3H2,(H,6,10)(H,7,11)
• InChI Key： JTLAECULUSTIMJ-UHFFFAOYSA-N
• SMILES： OCCN1C(NCNC1=O)=O

Computed Properties

• Exact Mass: 159.06447
• Monoisotopic Mass: 159.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.67